1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene

• IUPAC Name: 1-cyclohexyl-2-[(4-nitrophenyl)methoxy]benzene
• InChI: InChI=1S/C19H21NO3/c21-20(22)17-12-10-15(11-13-17)14-23-19-9-5-4-8-18(19)16-6-2-1-3-7-16/h4-5,8-13,16H,1-3,6-7,14H2
• InChI Key: MWBJHWKBNSJYLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=CC=C2OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene is a chemical compound that belongs to the class of organic compounds known as benzene and substituted derivatives. It is commonly used in scientific research for its unique properties and applications.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene is not fully understood. However, it is believed to interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene has been shown to have various biochemical and physiological effects. It has been found to exhibit antibacterial, antifungal, and antiviral properties. It also has potential anti-inflammatory and anticancer activities.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene in lab experiments is its versatility. It can be used as a building block in the synthesis of various organic compounds, making it useful in a wide range of scientific research applications. However, one limitation is its cost. It is a relatively expensive compound, which may limit its use in certain research projects.

Future Directions

There are numerous future directions for research involving 1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene. One direction is the development of new materials for electronic devices, such as OLEDs and OFETs. Another direction is the investigation of its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
In conclusion, 1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene is a versatile and useful compound in scientific research. Its unique properties and applications make it a valuable tool in the development of new materials and the investigation of potential therapeutic applications. Further research is needed to fully understand its mechanism of action and explore new directions for its use in scientific research.

Synthesis Methods

The synthesis of 1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene involves the reaction of cyclohexylmagnesium bromide with 4-nitrobenzyl chloride, followed by the reaction of the resulting product with 1-bromo-2-nitrobenzene. The final product is obtained by the reduction of the nitro group using hydrogen gas and a palladium catalyst.

Scientific Research Applications

1-cyclohexyl-2-[(4-nitrobenzyl)oxy]benzene has numerous scientific research applications. It is commonly used as a building block in the synthesis of other organic compounds such as liquid crystals, polymers, and pharmaceuticals. It is also used in the development of new materials for electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).